2,3-bis(4-methylphenyl)-6-nitroquinoxaline

• IUPAC Name: 2,3-bis(4-methylphenyl)-6-nitroquinoxaline
• InChI: InChI=1S/C22H17N3O2/c1-14-3-7-16(8-4-14)21-22(17-9-5-15(2)6-10-17)24-20-13-18(25(26)27)11-12-19(20)23-21/h3-13H,1-2H3
• InChI Key: RKLRTDQKICXLGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)[N+](=O)[O-])N=C2C4=CC=C(C=C4)C
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol

Description

2,3-bis(4-methylphenyl)-6-nitroquinoxaline, commonly known as Bicuculline, is a potent and selective antagonist of the GABA-A receptor. This compound is widely used in scientific research to investigate the role of GABA-A receptors in various physiological and pathological conditions.

Mechanism of Action

Bicuculline is a competitive antagonist of the GABA-A receptor. GABA-A receptors are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA in the brain. Bicuculline binds to the GABA-A receptor at the same site as GABA, but it does not activate the receptor. Instead, it blocks the inhibitory effects of GABA, leading to the disinhibition of neurons and increased neuronal excitability.
Biochemical and physiological effects:
Bicuculline has a wide range of biochemical and physiological effects. It induces seizures and convulsions in animals and humans by blocking the inhibitory effects of GABA in the brain. Bicuculline also increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to changes in mood and behavior. Bicuculline has been shown to have anxiogenic effects in animals and humans, suggesting that it may play a role in anxiety disorders.

Advantages and Limitations for Lab Experiments

Bicuculline is a potent and selective antagonist of the GABA-A receptor, making it a valuable tool for investigating the role of GABA-A receptors in various physiological and pathological conditions. However, its potency and selectivity also make it difficult to use in some experiments. Bicuculline is highly toxic and can induce seizures and convulsions in animals and humans at low doses. It also has a short half-life, making it difficult to use in experiments that require long-term administration.

Future Directions

There are many potential future directions for research on Bicuculline. Some possible areas of investigation include the development of new analogs with improved potency and selectivity, the investigation of the role of GABA-A receptors in the regulation of sleep and circadian rhythms, and the investigation of the role of GABA-A receptors in the regulation of mood and behavior. Additionally, Bicuculline could be used in combination with other drugs to investigate the potential for synergistic effects in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Bicuculline is widely used in scientific research to investigate the role of GABA-A receptors in various physiological and pathological conditions. It is used to study the mechanisms of seizure, epilepsy, anxiety, and addiction. Bicuculline is also used to investigate the role of GABA-A receptors in the regulation of sleep, memory, and learning.